Cas no 1311999-94-6 (N-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-phenylethene-1-sulfonamide)

• Product Name: N-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-phenylethene-1-sulfonamide
• CAS No: 1311999-94-6
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 5681457
• PubChem ID: 47812999
• Update Time: 2025-05-20

N-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1311999-94-6
• EN300-26583778
• (E)-N-ethyl-N-[(1-methylpyrazol-4-yl)methyl]-2-phenylethenesulfonamide
• N-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-phenylethene-1-sulfonamide
• Z827000438

• Inchi： 1S/C15H19N3O2S/c1-3-18(13-15-11-16-17(2)12-15)21(19,20)10-9-14-7-5-4-6-8-14/h4-12H,3,13H2,1-2H3/b10-9+
• InChI Key： AVFMSHMZSDYFMP-MDZDMXLPSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(CC)CC1C=NN(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 305.11979803g/mol
• Monoisotopic Mass: 305.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on N-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-phenylethene-1-sulfonamide

Comprehensive Overview of N-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-phenylethene-1-sulfonamide (CAS No. 1311999-94-6)

N-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-phenylethene-1-sulfonamide (CAS No. 1311999-94-6) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyrazole ring and a phenyl ethene moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Its structural features, including the N-ethyl and N-[(1-methyl-1H-pyrazol-4-yl)methyl] substituents, contribute to its versatility in drug design and chemical synthesis.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in CAS 1311999-94-6 for its potential to modulate specific biological pathways, making it a candidate for anti-inflammatory and antimicrobial applications. The compound’s phenyl ethene sulfonamide backbone is also being explored for its structure-activity relationships (SAR) in optimizing drug efficacy and selectivity.

The synthesis of N-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-phenylethene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and N-alkylation processes. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. This compound’s pyrazole-methyl group enhances its solubility and bioavailability, addressing common challenges in drug delivery systems.

From an industrial perspective, CAS 1311999-94-6 is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting catalytic methods to reduce waste and improve yield, aligning with global sustainability trends. Additionally, the compound’s patent landscape reveals growing intellectual property filings, highlighting its commercial potential in personalized medicine and crop protection.

Emerging studies suggest that N-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-phenylethene-1-sulfonamide may interact with enzyme targets such as kinases and G-protein-coupled receptors (GPCRs). These findings open avenues for its use in precision oncology and neurodegenerative disease research. Furthermore, its low cytotoxicity profile makes it a safer alternative for in vitro and in vivo studies compared to traditional sulfonamides.

In summary, CAS 1311999-94-6 represents a promising chemical entity with broad applications in life sciences. Its combination of pyrazole and sulfonamide functionalities offers a balanced approach to molecular design, catering to both academic and industrial needs. As research progresses, this compound is poised to play a pivotal role in advancing therapeutic innovations and sustainable chemistry.